![molecular formula C16H23NO B2924169 N-cyclooctyl-3-methylbenzenecarboxamide CAS No. 339018-58-5](/img/structure/B2924169.png)
N-cyclooctyl-3-methylbenzenecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-cyclooctyl-3-methylbenzenecarboxamide” (also known as AB-001) is a chemical compound commonly used in scientific research. It has a molecular formula of C16H23NO and a molecular weight of 245.36 .
Physical And Chemical Properties Analysis
“this compound” has a molecular formula of C16H23NO and a molecular weight of 245.36 . Further physical and chemical properties are not explicitly mentioned in the search results.Scientific Research Applications
Chemical Synthesis and Reactivity :
- Ayres et al. (2018) discussed the synthesis and reactivity of N-allenyl cyanamides, a novel class of allenamide, which was explored through hydroarylation, hydroamination, and cycloaddition protocols, providing access to a variety of cyanamide products. This work highlights the chemical versatility of compounds related to N-cyclooctyl-3-methylbenzenecarboxamide (Ayres et al., 2018).
Pharmacological and Biological Activities :
- The study by Müller et al. (2005) on aminocarbonylation reactions involving amino acid methyl esters and iodoalkenes, which leads to carboxamide derivatives, reflects the potential of this compound-like compounds in synthesizing bioactive molecules (Müller et al., 2005).
Material Applications :
- Smith et al. (2019) reviewed the use of N-heterocyclic carbenes (NHCs) in materials chemistry, showcasing their applications in functionalizing surfaces, polymers, nanoparticles, and clusters. This indicates the potential utility of this compound in materials science (Smith et al., 2019).
Mechanism of Action
Target of Action
N-cyclooctyl-3-methylbenzamide, also known as N,N-Diethyl-3-methylbenzamide or DEET, primarily targets the olfactory receptors of insects . These receptors play a crucial role in the detection of odors, which is essential for insects to locate food sources, mates, and suitable habitats .
Mode of Action
The compound interacts with its targets by blocking the olfactory receptors of insects for the volatile 1-octen-3-ol compound, an element in human sweat and breath . This interaction results in a disruption of the insect’s ability to detect these odors, thereby acting as a repellent .
Biochemical Pathways
It is known that the compound inhibits cholinesterase activity in both insect and mammalian neuronal preparations . This inhibition could potentially affect various biochemical pathways involving acetylcholine, a key neurotransmitter in both insects and mammals .
Result of Action
The primary result of N-cyclooctyl-3-methylbenzamide’s action is the repelling of insects, including mosquitoes and ticks . By inhibiting cholinesterase activity and disrupting olfactory reception, the compound causes changes in insect behavior, effectively repelling them and preventing bites .
properties
IUPAC Name |
N-cyclooctyl-3-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H23NO/c1-13-8-7-9-14(12-13)16(18)17-15-10-5-3-2-4-6-11-15/h7-9,12,15H,2-6,10-11H2,1H3,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPOCBNVOHWAROU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)NC2CCCCCCC2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H23NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201322603 |
Source
|
Record name | N-cyclooctyl-3-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201322603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
8.9 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID49649012 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
339018-58-5 |
Source
|
Record name | N-cyclooctyl-3-methylbenzamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201322603 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.